Cas no 637335-93-4 (4-isocyanato-3,5-dimethyl-1-phenyl-1H-pyrazole)

• Product Name: 4-isocyanato-3,5-dimethyl-1-phenyl-1H-pyrazole
• CAS No: 637335-93-4
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• MDL: MFCD09055409
• CID: 879369
• Update Time: 2026-04-29

4-isocyanato-3,5-dimethyl-1-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-ISOCYANATO-3,5-DIMETHYL-1-PHENYL-1H-PYRAZOLE
• 4-isocyanato-3,5-dimethyl-1-phenyl-1H-pyrazole(SALTDATA: FREE)
• 4-isocyanato-3,5-dimethyl-1-phenylpyrazole
• AG-G-37179
• Ambcb4500245
• CHEMBRDG-BB 4500245
• CTK5B9764
• 4-isocyanato-3,5-dimethyl-1-phenyl-1H-pyrazole

• MDL： MFCD09055409
• Inchi： InChI=1S/C12H11N3O/c1-9-12(13-8-16)10(2)15(14-9)11-6-4-3-5-7-11/h3-7H,1-2H3
• InChI Key： FDFNCUNVKIOCAN-UHFFFAOYSA-N
• SMILES： CC1=NN(C(=C1N=C=O)C)C2=CC=CC=C2

Computed Properties

• Exact Mass: 213.09033
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 47.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-isocyanato-3,5-dimethyl-1-phenyl-1H-pyrazole

Comprehensive Overview of 4-isocyanato-3,5-dimethyl-1-phenyl-1H-pyrazole (CAS No. 637335-93-4)

4-isocyanato-3,5-dimethyl-1-phenyl-1H-pyrazole (CAS No. 637335-93-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring an isocyanate functional group attached to a pyrazole ring, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The compound's 3,5-dimethyl-1-phenyl-1H-pyrazole backbone provides excellent stability, while the reactive isocyanate group enables versatile chemical modifications. This dual functionality has sparked interest in fields like small-molecule therapeutics and polymer chemistry, aligning with current trends in green chemistry and sustainable synthesis. Recent studies highlight its role in developing enzyme inhibitors and covalent-binding probes, addressing growing demand for precision medicine tools.

From a synthetic perspective, 4-isocyanato-3,5-dimethyl-1-phenyl-1H-pyrazole offers distinct advantages in heterocyclic chemistry. Its electron-rich aromatic system facilitates selective reactions, a feature highly sought after in high-throughput screening libraries. The compound's compatibility with click chemistry protocols further enhances its utility in bioconjugation applications, answering industry needs for modular molecular architectures.

Analytical characterization of CAS No. 637335-93-4 typically involves advanced techniques like NMR spectroscopy and mass spectrometry, reflecting modern quality control standards. The phenyl-pyrazole moiety exhibits characteristic UV absorption, enabling precise quantification in reaction monitoring – a critical aspect for process optimization in pharmaceutical manufacturing.

Storage and handling recommendations for this compound emphasize moisture-free conditions to preserve the reactive isocyanate group. Such precautions align with best practices in laboratory safety and chemical storage, topics frequently searched by research professionals. The compound's shelf life and stability data are particularly relevant for inventory management in R&D facilities.

Emerging applications of 4-isocyanato-3,5-dimethyl-1-phenyl-1H-pyrazole include its use in metal-organic frameworks (MOFs) and covalent organic polymers (COPs). These cutting-edge materials address contemporary challenges in molecular separation and catalysis, connecting the compound to trending research in nanotechnology and renewable energy solutions.

Regulatory considerations for CAS No. 637335-93-4 focus on standard chemical handling protocols rather than restrictive classifications. This positions the compound favorably for international research collaboration, particularly in cross-border pharmaceutical development projects that dominate current industry discussions.

The commercial availability of 4-isocyanato-3,5-dimethyl-1-phenyl-1H-pyrazole through specialized chemical suppliers meets growing demand from contract research organizations (CROs). Its pricing and packaging options frequently appear in procurement queries, reflecting its status as a research commodity with balanced supply chain dynamics.

Future research directions for this compound may explore its structure-activity relationships in medicinal chemistry or its potential in smart materials development. These prospects align with search trends emphasizing next-generation chemicals and innovative intermediates, ensuring continued academic and industrial relevance.